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Compound of Interest

Compound Name: EB-PSMA-617

Cat. No.: B12365873

Get Quote

Mechanism of Action

Lutetium-177 (*’7Lu) EB-PSMA-617 functions as a targeted radiopharmaceutical.[3] The
PSMA-617 component is a high-affinity ligand that specifically binds to the prostate-specific
membrane antigen (PSMA), a transmembrane protein significantly overexpressed on the
surface of most prostate cancer cells.[5][6] The attached Evans Blue moiety reversibly binds to
circulating serum albumin, prolonging the radioligand's presence in the bloodstream.[3][7] Upon
reaching a tumor cell, the ligand binds to PSMA and is internalized.[5][8] The radioisotope,
177Lu, then decays, emitting beta particles that induce DNA damage within the cancer cell and

surrounding cells, ultimately leading to apoptosis.[5]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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